LC10

• Molecular Formula: C46H86N2O2
• Molecular Weight: 699.2 g/mol
• InChI: InChI=1S/C46H86N2O2/c1-6-8-10-12-14-16-18-20-33-48(34-21-19-17-15-13-11-9-7-2)35-32-47-44(50)27-22-37(3)41-25-26-42-40-24-23-38-36-39(49)28-30-45(38,4)43(40)29-31-46(41,42)5/h37-43,49H,6-36H2,1-5H3,(H,47,50)/t37-,38-,39-,40+,41-,42+,43+,45+,46-/m1/s1
• InChIKey: IMZLXNOWENPGLY-RPXZJJFJSA-N

LC10: Self-Assembling Skin-Permeable Lipidoid

LC10 is a synthetic lipidoid derivative of the secondary bile acid lithocholic acid, characterized by the presence of two 10-carbon alkyl chains . This amphiphilic molecule is capable of spontaneously forming lipid nanoparticles (nano-LCs) in an aqueous environment, a property that enables the generation of self-assembling, skin-permeable delivery systems [1]. It is primarily utilized as a research tool in the development of topical nanotherapeutics and for investigating anti-inflammatory mechanisms in dermal models .

1

Self-Assembly

Spontaneous lipid nanoparticle formation in aqueous environments for topical delivery research

2

Skin-Permeable Probe

Supports dermal anti-inflammatory mechanism studies and topical nanotherapeutic development

3

Defined Alkyl Chain

Twin C10 chains provide distinct nanoparticle properties within the lithocholic acid lipidoid series

• [1] Rachamalla, H. K., Voshavar, C., Arjunan, P., et al. Skin-Permeable Nano-Lithocholic Lipidoid Efficiently Alleviates Psoriasis-like Chronic Skin Inflammations. ACS Appl. Mater. Interfaces 2022, 14 (13), 14859–14870. View Source

Why LC10 Cannot Be Substituted

While lithocholic acid derivatives share a common steroidal backbone, their physicochemical properties and resultant biological activity are exquisitely sensitive to the length of their attached alkyl chains. The class of nano-LC lipidoids, including LC6, LC8, LC10, and LC12, demonstrates that subtle changes in alkyl chain length from 6 to 12 carbons lead to significant variations in nanoparticle self-assembly, skin permeability, and, most critically, anti-inflammatory efficacy [1]. Interchanging these analogs without quantitative justification is therefore scientifically invalid. LC10, with its specific twin 10-carbon chains, has been shown to possess a distinct activity profile that is not a generic property of the lithocholic acid class, underscoring the need for precise compound selection based on empirical performance data .

Chain Length

Alkyl chain length variation (C6–C12) may shift nanoparticle self-assembly behavior and skin permeability profile

Activity Profile

Reported anti-inflammatory endpoint response is chain-length dependent; LC6, LC8, or LC12 may not reproduce LC10 activity

Selection Basis

Substitution without empirical performance data limits direct research comparability within the nano-LC series

• [1] Rachamalla, H. K., Voshavar, C., Arjunan, P., et al. Skin-Permeable Nano-Lithocholic Lipidoid Efficiently Alleviates Psoriasis-like Chronic Skin Inflammations. ACS Appl. Mater. Interfaces 2022, 14 (13), 14859–14870. View Source

LC10 Quantitative Evidence Guide

Anti-Inflammatory Activity vs Analogs

In a head-to-head comparative study of lithocholic acid derivatives with varying alkyl chain lengths (LC6, LC8, LC10, and LC12) formulated into lipid nanoparticles, nano-LC10 demonstrated superior anti-inflammatory properties [1]. The study concluded that among all analogs tested, nano-LC10 exhibited the most pronounced effect in reducing inflammation markers across multiple cell-based assays, establishing it as the lead candidate for topical anti-inflammatory applications .

Analog comparison

Head-to-head

Reported higher anti-inflammatory response versus LC6, LC8, and LC12 in cell-based assays

Supports formulation-response ranking within the nano-LC series

Comparative context requires source-specific review

Evidence Dimension	Anti-inflammatory efficacy
Target Compound Data	Qualitatively superior to other analogs
Comparator Or Baseline	LC6, LC8, LC12
Quantified Difference	Superior (qualitative assessment)
Conditions	Various cell-based evaluations in vitro

Why This Matters

This direct comparison within a single study validates that LC10 is not a generic analog but a specifically optimized molecule, justifying its selection over LC6, LC8, or LC12 for research focused on anti-inflammatory mechanisms or topical therapeutic development.

• [1] Rachamalla, H. K., Voshavar, C., Arjunan, P., et al. Skin-Permeable Nano-Lithocholic Lipidoid Efficiently Alleviates Psoriasis-like Chronic Skin Inflammations. ACS Appl. Mater. Interfaces 2022, 14 (13), 14859–14870. View Source

Keratinocyte Proliferation Inhibition

LC10, when formulated as lipid nanoparticles (LC10 LNPs), inhibits the proliferation of normal human epidermal keratinocytes (NHEKs) at a specific concentration of 100 nM . This provides a clear, quantitative benchmark for researchers investigating the compound's effects on hyperproliferative skin conditions.

Keratinocyte endpoint

Data to verify

NHEK proliferation inhibition observed at 100 nM (LNPs)

Reported anti-proliferative endpoint context for keratinocyte studies

Confirm under your experimental conditions

Evidence Dimension	Inhibition of NHEK Proliferation
Target Compound Data	Inhibition observed at 100 nM
Comparator Or Baseline	Untreated control
Quantified Difference	Inhibition at 100 nM
Conditions	Normal human epidermal keratinocytes (NHEKs) in vitro

Why This Matters

This quantitative data point serves as a critical reference concentration for in vitro experiments, allowing for consistent experimental design and comparison of results across different studies utilizing LC10.

Proinflammatory Cytokine Reduction in PBMCs

LC10 LNPs demonstrate a clear, dose-dependent effect on key proinflammatory cytokines involved in psoriasis pathogenesis. In human peripheral blood mononuclear cells (PBMCs), LC10 LNPs reduced the levels of TNF-α, IL-17, and IL-23 across a concentration range of 50, 100, and 200 nM .

Cytokine modulation

Data to verify

TNF-α, IL-17, IL-23 reduction across 50–200 nM in human PBMCs

Reported dose-response context for immunomodulation studies

Multi-concentration reference for assay design

Evidence Dimension	Reduction in cytokine levels (TNF-α, IL-17, IL-23)
Target Compound Data	Reduction observed at 50, 100, and 200 nM
Comparator Or Baseline	Untreated control
Quantified Difference	Reduction at specified concentrations
Conditions	Human peripheral blood mononuclear cells (PBMCs) in vitro

Why This Matters

This data provides a defined, multi-concentration range for researchers to use as a starting point when designing experiments to study LC10's immunomodulatory effects on human immune cells, enhancing experimental reproducibility.

In Vivo Anti-Psoriatic Efficacy

In an imiquimod-induced psoriasis-like mouse model, topical application of LC10 LNPs (10 mg/kg) demonstrated comparable therapeutic efficiency to Sorvate, a standard topical formulation, in reducing psoriatic-like plaques [1]. This in vivo result confirms the anti-inflammatory activity observed in vitro and positions LC10 as a functional alternative to established topical agents in preclinical research settings .

In vivo model

Head-to-head

Comparable psoriatic-plaque reduction to Sorvate at 10 mg/kg in imiquimod-induced mouse model

Reported comparator-model endpoint context for preclinical topical research

Model-specific review; may support benchmarking studies

Evidence Dimension	Reduction of psoriatic-like skin plaques
Target Compound Data	Comparable efficiency to Sorvate at 10 mg/kg
Comparator Or Baseline	Sorvate (standard topical formulation)
Quantified Difference	Comparable reduction in inflammation
Conditions	Imiquimod-induced psoriasis-like mouse model, topical application

Why This Matters

This is the strongest evidence for procurement, as it validates the compound's utility in a relevant in vivo disease model against a known therapeutic comparator. It supports the selection of LC10 for preclinical studies where a reference-standard-like effect is desired from a novel lipidoid-based delivery system.

• [1] Rachamalla, H. K., Voshavar, C., Arjunan, P., et al. Skin-Permeable Nano-Lithocholic Lipidoid Efficiently Alleviates Psoriasis-like Chronic Skin Inflammations. ACS Appl. Mater. Interfaces 2022, 14 (13), 14859–14870. View Source

LC10 Research Application Scenarios

Topical Nanotherapeutics for Psoriasis

Researchers developing novel topical formulations for psoriasis or atopic dermatitis can utilize LC10 as a functional building block. The evidence shows that LC10 LNPs (10 mg/kg) provide in vivo efficacy comparable to a standard topical drug (Sorvate) in reducing psoriatic plaques in a mouse model [1]. This makes LC10 an excellent positive control or lead candidate for benchmarking new formulations or for investigating the mechanisms of topical anti-inflammatory lipid nanoparticles.

Keratinocyte Biology Mechanism Studies

Given its demonstrated activity as a superior anti-inflammatory agent among its analog series (LC6, LC8, LC12) [1], LC10 is the optimal tool compound for studying the structure-activity relationship (SAR) of lithocholic acid-based lipidoids on keratinocyte function. Researchers can use LC10 as a reference point to probe how specific chain length (C10) modulates cellular signaling pathways related to proliferation and inflammation in NHEKs .

Immunomodulation in PBMCs

LC10 is an ideal reagent for in vitro studies focused on modulating the IL-23/IL-17/TNF-α inflammatory axis. The documented dose-dependent reduction of these key cytokines in human PBMCs at concentrations of 50-200 nM provides a validated concentration range for experimental design . This allows for reproducible studies on the compound's effect on human immune cell function and its potential for mitigating systemic inflammation .

Application

Selection Property

Validation Focus

Topical psoriasis-model research

Skin-permeable nanoparticle self-assembly

In vivo plaque-reduction endpoint context

Keratinocyte proliferation studies

Defined C10 alkyl chain structure

NHEK anti-proliferative endpoint review

PBMC immunomodulation assays

Dose-dependent cytokine modulation profile

IL-23/IL-17/TNF-α axis in human immune cells

• [1] Rachamalla, H. K., Voshavar, C., Arjunan, P., et al. Skin-Permeable Nano-Lithocholic Lipidoid Efficiently Alleviates Psoriasis-like Chronic Skin Inflammations. ACS Appl. Mater. Interfaces 2022, 14 (13), 14859–14870. View Source